N-Butylpyridine-2-methylamine
Description
N-Butylpyridine-2-methylamine is a heterocyclic organic compound with a molecular formula of C10H16N2 . It is primarily used for research and development .
Molecular Structure Analysis
The molecular structure of N-Butylpyridine-2-methylamine consists of 10 carbon atoms, 16 hydrogen atoms, and 2 nitrogen atoms, giving it a molecular weight of 164.25 g/mol .Physical And Chemical Properties Analysis
N-Butylpyridine-2-methylamine has a density of 0.944g/cm3 and a boiling point of 239.4ºC at 760 mmHg .Scientific Research Applications
N-(pyridin-2-ylmethyl)butan-1-amine: , also known as N-(2-Pyridinylmethyl)-1-butanamine or N-Butylpyridine-2-methylamine, is a compound with potential applications in various fields of scientific research. Below is a comprehensive analysis focusing on unique applications:
Synthesis of N-(Pyridin-2-yl)amides
This compound can be used in the synthesis of N-(Pyridin-2-yl)amides, which are important intermediates in pharmaceuticals and agrochemicals. The process involves C–C bond cleavage promoted by iodine and tert-butyl hydroperoxide (TBHP) under mild and metal-free conditions .
Analytical Chemistry
In analytical chemistry, N-(pyridin-2-ylmethyl)butan-1-amine can be used as a standard or reagent in chromatographic methods such as HPLC for the separation and analysis of complex mixtures .
Ligand Synthesis
The compound may serve as a precursor for the synthesis of tris(2-pyridylmethyl)amines, which are ligands used in coordination chemistry for creating complex structures with metals. These complexes have applications in catalysis and materials science .
Flow Chemistry
It could be involved in flow chemistry processes for the α-methylation of pyridines, which is a key step in synthesizing structurally diverse pyridinium salts. These salts have numerous applications ranging from natural products to bioactive pharmaceuticals .
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound could be explored for their potential anti-inflammatory activities by modulating cyclooxygenase (COX) enzymes, which are involved in the inflammatory response .
Catalysis
Lastly, N-(pyridin-2-ylmethyl)butan-1-amine could act as a catalyst or co-catalyst in various chemical reactions due to its potential to donate electrons or form stable complexes with transition metals.
Chemodivergent synthesis of N-(pyridin-2-yl)amides Flow Synthesis of 2-Methylpyridines via α-Methylation - MDPI p‐Substituted Tris(2‐pyridylmethyl)amines as Ligands for Highly … Separation of N-Butylpyridine-2-methylamine on Newcrom R1 HPLC column Research developments in the syntheses, anti-inflammatory activities …
properties
IUPAC Name |
N-(pyridin-2-ylmethyl)butan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2/c1-2-3-7-11-9-10-6-4-5-8-12-10/h4-6,8,11H,2-3,7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIHVRGYQUTZXNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CC=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60206788 |
Source
|
| Record name | N-Butylpyridine-2-methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60206788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Butylpyridine-2-methylamine | |
CAS RN |
58061-48-6 |
Source
|
| Record name | N-Butyl-2-pyridinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=58061-48-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Butylpyridine-2-methylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058061486 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Butylpyridine-2-methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60206788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-butylpyridine-2-methylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.516 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[N-[N-(2-Aminobenzoyl)glycyl]-4-nitro-L-phenylalanyl]-L-proline](/img/structure/B1266303.png)
![8-Benzyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B1266314.png)
